Cas no 6333-32-0 (ethyl carbamimidothioate,sulfuric acid)

• Product Name: ethyl carbamimidothioate,sulfuric acid
• CAS No: 6333-32-0
• MF: C₃H₁₀N₂O₄S₂
• MW: 202.252498149872
• CID: 959802
• PubChem ID: 9859065
• Update Time: 2025-04-19

ethyl carbamimidothioate,sulfuric acid Chemical and Physical Properties

Names and Identifiers

• ethyl carbamimidothioate,sulfuric acid
• Bis-<S-aethyl-isothioharnstoff>-sulfat
• S-Aethyl-isothioharnstoff,Sulfat
• S-ethyl-isothiourea,sulfate
• 6333-32-0
• SCHEMBL4409267
• NSC-38403
• NSC38403
• AGN-PC-0MUOZI
• DTXSID30431929

• Inchi： 1S/C3H8N2S.H2O4S/c1-2-6-3(4)5;1-5(2,3)4/h2H2,1H3,(H3,4,5);(H2,1,2,3,4)
• InChI Key： IPXPQJFDBZXVDF-UHFFFAOYSA-N
• SMILES： S(C(=N)N)CC.S(=O)(=O)(O)O

Computed Properties

• Exact Mass: 202.00800
• Monoisotopic Mass: 202.00819915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 158Ų

Experimental Properties

• PSA: 158.15000
• LogP: 1.86100